1-(3-chlorophenyl)-5-methyl-4-[3-(3-pyridinyl)propanoyl]-2-piperazinone

• IUPAC Name: 1-(3-chlorophenyl)-5-methyl-4-(3-pyridin-3-ylpropanoyl)piperazin-2-one
• InChI: InChI=1S/C19H20ClN3O2/c1-14-12-23(17-6-2-5-16(20)10-17)19(25)13-22(14)18(24)8-7-15-4-3-9-21-11-15/h2-6,9-11,14H,7-8,12-13H2,1H3
• InChI Key: GKKCFSBJSVBYRV-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C(=O)CN1C(=O)CCC2=CN=CC=C2)C3=CC(=CC=C3)Cl
• Molecular Formula: C19H20ClN3O2
• Molecular Weight: 357.8 g/mol

Description

1-(3-chlorophenyl)-5-methyl-4-[3-(3-pyridinyl)propanoyl]-2-piperazinone is a compound of interest in chemical research due to its structural and pharmacological properties. While specific information on this exact compound is limited, related compounds have been studied extensively in medicinal chemistry and material science.

Synthesis Analysis

The synthesis of similar compounds involves multiple steps, including alkylation, acidulation, reduction of nitro groups, diazotization, substitution, and hydrolysis. The synthesis process is typically characterized by IR, NMR, and other spectroscopic methods to confirm the structure of the compound (Quan, 2006; Li Ning-wei, 2005).

Scientific Research Applications

Metabolism and Pharmacokinetics

• Metabolism Insights : Research on similar compounds has highlighted their complex metabolism in rats, monkeys, and humans, identifying pathways such as N-dealkylation and the formation of novel mercapturic acid adducts. These metabolic processes suggest a potential for diverse biological activities and necessitate thorough investigation to understand their pharmacokinetics and pharmacodynamics (K. Zhang et al., 2000).

Pharmacological Effects and Potential Therapeutic Applications

• Antagonistic Properties on Receptors : Some compounds structurally similar to "1-(3-chlorophenyl)-5-methyl-4-[3-(3-pyridinyl)propanoyl]-2-piperazinone" have been identified as selective antagonists for specific receptors, such as the CB1 cannabinoid receptor. This suggests potential therapeutic applications in conditions modulated by these receptors, highlighting the importance of further research to explore their full potential (J. Shim et al., 2002).

Mechanisms of Action and Drug Design

• Insights into Mechanisms of Action : The molecular interaction studies of similar antagonistic compounds provide a foundation for understanding the mechanistic aspects of how these compounds interact with their target receptors. Such insights are crucial for drug design and optimization, offering pathways to enhance selectivity and efficacy for intended therapeutic applications (J. Shim et al., 2002).